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Compound of Interest

Compound Name: Boc-Tyr-OMe

Cat. No.: B558187 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the core physicochemical properties of N-(tert-

Butoxycarbonyl)-L-tyrosine methyl ester, commonly abbreviated as Boc-Tyr-OMe. It is a crucial

intermediate in peptide synthesis and drug development.[1][2] This guide presents its

fundamental molecular characteristics in a structured format for easy reference and outlines the

standard methodologies used for their determination.

Core Molecular Data
The fundamental identifiers and properties of Boc-Tyr-OMe are summarized below. This data

is essential for accurate reagent handling, reaction stoichiometry, and analytical

characterization.
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Property Value Source

Molecular Formula C₁₅H₂₁NO₅ [1][3][4][5]

Molecular Weight 295.33 g/mol [3][4]

Exact Mass 295.14197277 Da [3]

CAS Number 4326-36-7 [1][3][4][6]

IUPAC Name

methyl (2S)-3-(4-

hydroxyphenyl)-2-[(2-

methylpropan-2-

yl)oxycarbonylamino]propanoa

te

[3]

Synonyms

N-(tert-Butoxycarbonyl)-L-

tyrosine methyl ester, Boc-L-

tyrosine methyl ester

[3][4][6]

Physical Form White powder or solid [1]

Melting Point 100-108 °C [1]

Experimental Protocols for Physicochemical
Characterization
The determination of a compound's molecular formula and weight is a foundational step in

chemical analysis. While specific experimental reports for this particular lot of Boc-Tyr-OMe
are proprietary to the manufacturer, the methodologies employed are standardized across the

field.

2.1 Determination of Molecular Weight and Formula:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

and formula of a compound. High-resolution mass spectrometry (HRMS), often coupled with

techniques like electrospray ionization (ESI), can measure the mass-to-charge ratio with high

precision. This allows for the calculation of the exact mass, which can be used to deduce the

elemental composition and confirm the molecular formula.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/04026
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://www.scbt.com/p/boc-tyr-ome-4326-36-7
https://www.chembk.com/en/chem/Boc-Tyr-OMe
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://www.scbt.com/p/boc-tyr-ome-4326-36-7
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://www.chemimpex.com/products/04026
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://www.scbt.com/p/boc-tyr-ome-4326-36-7
https://chempep.com/product/boc-tyr-ome/
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Tyr-OMe
https://www.scbt.com/p/boc-tyr-ome-4326-36-7
https://chempep.com/product/boc-tyr-ome/
https://www.chemimpex.com/products/04026
https://www.chemimpex.com/products/04026
https://www.benchchem.com/product/b558187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of the molecule. By integrating the proton signals and

analyzing the chemical shifts, one can confirm the number of different types of protons and

carbons, which supports the proposed molecular formula.

Elemental Analysis: This combustion-based technique provides the percentage composition

of the elements (Carbon, Hydrogen, Nitrogen) in the compound. The results are compared

against the theoretical percentages calculated from the proposed molecular formula to verify

its accuracy.

Visualization of Characterization Workflow
The logical flow for identifying and verifying a chemical compound like Boc-Tyr-OMe is

depicted below. This process ensures the material's identity, purity, and structural integrity

before its use in sensitive applications like peptide synthesis.
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Chemical Identity Verification Workflow
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Caption: Workflow for the chemical characterization and validation of Boc-Tyr-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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